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Compound of Interest

Compound Name: DPTIP hydrochloride

Cat. No.: B15579091

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of chemical compounds is paramount. This document provides a comprehensive
guide to the personal protective equipment (PPE), operational procedures, and disposal plans
for DPTIP hydrochloride, a potent neutral sphingomyelinase 2 (nhSMase?2) inhibitor. Adherence
to these guidelines is critical to minimize exposure risks and ensure laboratory safety.

Chemical and Physical Properties[1][2][3]

Property Value

Chemical Formula C21H18N203S « HCI
Molecular Weight 414.9 g/mol [1][2]
Appearance Beige solid[1]

Odor Characteristic[1]

Soluble in water, DMSO, and EtOH[2]. Sparingly
Solubility soluble in DMSO (1-10 mg/mL) and slightly
soluble in acetonitrile (0.1-1 mg/mL)[3].

Flammability Product is not flammable[1]

Hazard Information[1]
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Hazard Class GHS Classification  Signal Word Hazard Statement
o o H301: Toxic if
Acute Oral Toxicity Acute Toxicity - Oral 3~ Danger
swallowed[1]

Operational Plan: From Receipt to Disposal

A systematic approach to handling DPTIP hydrochloride is essential to maintain a safe
laboratory environment. The following step-by-step procedures cover the entire lifecycle of the
compound within the laboratory.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the package for any signs of damage or leakage. If
the container is compromised, do not open it and follow emergency spill procedures.

o Personal Protective Equipment (PPE): When unpacking DPTIP hydrochloride, wear nitrile
gloves. If the container is not enclosed in plastic, consider wearing an elastomeric half-mask
with a multi-gas cartridge and a P100 filter until the packaging is confirmed to be intact.

o Storage: Store DPTIP hydrochloride in a cool, dry, and well-ventilated area, away from
incompatible materials.[1] The container should be tightly sealed. Store the compound
locked up.[1] For stock solutions, storage at -80°C is recommended for up to 6 months, and
at -20°C for up to 1 month.

Handling and Use

o Engineering Controls: All handling of DPTIP hydrochloride powder should be conducted in
a certified chemical fume hood or a containment primary engineering control (C-PEC) to
minimize inhalation exposure.

o Personal Protective Equipment (PPE):

o Gloves: Wear two pairs of chemotherapy-rated nitrile gloves (meeting ASTM D6978
standard) at all times.[4] Change gloves immediately if they become contaminated.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://cdn.caymanchem.com/cdn/msds/41681m.pdf
https://www.benchchem.com/product/b15579091?utm_src=pdf-body
https://www.benchchem.com/product/b15579091?utm_src=pdf-body
https://www.benchchem.com/product/b15579091?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/41681m.pdf
https://cdn.caymanchem.com/cdn/msds/41681m.pdf
https://www.benchchem.com/product/b15579091?utm_src=pdf-body
https://www.gerpac.eu/personal-protective-equipment-for-preparing-toxic-drugs-965
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579091?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Gown: A disposable, back-closing, solid-front gown made of a low-permeability fabric
should be worn.

o Eye Protection: ANSI-rated safety glasses with side shields or chemical splash goggles
are required.

o Respiratory Protection: For operations with a high risk of aerosolization that cannot be
controlled by engineering controls, a NIOSH-approved respirator (e.g., an N95 or higher)
is recommended.

e Procedures:

[¢]

Assemble all necessary equipment and reagents before starting work.

o Carefully weigh the required amount of DPTIP hydrochloride in the fume hood. To
prevent dust generation, "thorough dedusting" is recommended.[1]

o When preparing solutions, add the solvent to the powder slowly to avoid splashing.
o Do not eat, drink, or smoke in the handling area.[1]

o Wash hands thoroughly with soap and water after handling the compound, even if gloves
were worn.[1]

Disposal Plan

o Waste Segregation: All disposable materials that have come into contact with DPTIP
hydrochloride, including gloves, gowns, and weighing papers, must be considered
hazardous waste.

o Containerization: Collect all contaminated waste in a clearly labeled, sealed, and puncture-
resistant container.

» Disposal: Dispose of DPTIP hydrochloride waste in accordance with local, regional,
national, and international regulations.[1] Do not dispose of it with household garbage or
allow it to enter the sewage system.[1]

Emergency Procedures
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Immediate and appropriate action during an emergency is critical to mitigate risks.

Spill Response

In the event of a spill, follow these steps:

o Evacuate: Immediately alert others in the area and evacuate the immediate vicinity of the
spill.

 |solate: Secure the area to prevent unauthorized entry.

o Protect: Don the appropriate PPE, including a respirator if the spill involves a significant
amount of powder.

o Contain: For a powder spill, gently cover it with a damp paper towel to avoid aerosolization.
For a liquid spill, use absorbent pads to contain the spill.

o Clean: Carefully collect the absorbed material and any contaminated items into a hazardous
waste container.

o Decontaminate: Clean the spill area with a suitable decontaminating solution, followed by a
thorough rinse with water.

» Dispose: Dispose of all cleanup materials as hazardous waste.

DPTIP Hydrochloride Spill Immediate Actions Cleanup & Decontamination Final Steps
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Caption: Workflow for handling a DPTIP hydrochloride spill.

Personnel Exposure
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« |If Swallowed: Immediately call a poison center or doctor.[1] Rinse mouth.[1]

» Skin Contact: Immediately remove any contaminated clothing.[1] Rinse the affected skin
area with copious amounts of water for at least 15 minutes.

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

» Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen and
seek immediate medical attention.

Fire Response

» Extinguishing Media: Use extinguishing media suitable for the surrounding fire. DPTIP
hydrochloride is not flammable.[1]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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